N-(2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H15N5O3S/c1-20-8-9(14(19-20)23-2)13(22)16-7-12(21)18-15-17-10-5-3-4-6-11(10)24-15/h3-6,8H,7H2,1-2H3,(H,16,22)(H,17,18,21)
• InChI Key: WFGNFJFAGIWAHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C15H15N5O3S
• Molecular Weight: 345.4 g/mol

Description

“N-(2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide” is a chemical compound characterized by elemental analysis, FT-IR, 1 H-NMR, 13 C-NMR and UV-visible spectroscopic techniques.

Synthesis Analysis

The synthesis of benzothiazole derivatives, which this compound is a part of, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using techniques such as Hirshfeld surface analysis with 2D fingerprint plot (FP) and the interaction energies (CE-B3LYP/6–31 G (d, p)).

Chemical Reactions Analysis

The compound has been involved in various chemical reactions. For instance, it has been used in the synthesis of benzothiazole derivatives through various synthetic pathways.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been analyzed using various spectroscopic techniques.

Scientific Research Applications

Anti-Inflammatory Properties

• .

Molecular Docking Studies

• Researchers employed molecular docking studies to explore the binding interactions between this compound and its protein receptors. .

Antitumor Applications

• Benzothiazole derivatives, including this compound, have shown promise as antitumor agents. .

Antifungal Activity

• Some benzothiazole-based compounds exhibit antifungal properties. .

Anticancer Potential

• Benzothiazole derivatives have been explored for their anticancer effects. .

Antibacterial Studies

• Benzothiazole compounds have demonstrated antibacterial activity against various pathogens. .

Mechanism of Action

Target of Action

The primary targets of this compound are Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2) . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation .

Mode of Action

The compound interacts with its targets (COX-1 and COX-2) by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation . The compound’s mode of action is similar to that of non-steroidal anti-inflammatory drugs (NSAIDs), which also inhibit COX enzymes .

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting COX-1 and COX-2, the compound prevents the formation of prostaglandins from arachidonic acid . This results in a decrease in inflammation, as prostaglandins are key mediators of the inflammatory response .

Result of Action

The inhibition of COX-1 and COX-2 by the compound leads to a reduction in the production of prostaglandins . This results in a decrease in inflammation, as prostaglandins are key mediators of the inflammatory response . Therefore, the compound has potential anti-inflammatory effects .

Safety and Hazards

While specific safety and hazard information for this compound is not available in the resources, similar compounds have been evaluated for anti-inflammatory activity.